2-(2-Azidoethyl)nitrobenzene

• Molecular Formula: C8H8N4O2
• Molecular Weight: 192.17 g/mol
• IUPAC Name: 1-(2-azidoethyl)-2-nitrobenzene
• InChI: InChI=1S/C8H8N4O2/c9-11-10-6-5-7-3-1-2-4-8(7)12(13)14/h1-4H,5-6H2
• InChI Key: JRBBQSIDFSFJFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCN=[N+]=[N-])[N+](=O)[O-]

Description

2-(2-Azidoethyl)nitrobenzene is a useful research compound. Its molecular formula is C8H8N4O2 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Sodium azide (22.8, 0.351 mol) in water (60 mL) was added to a solution of 2-2-bromoethyl)-nitrobenzene (27.9 g, 0.121 mol) in acetonitrile (120 mL). The reaction was refluxed for 4 h, cooled, and partitioned between methylene chloride and water. The organic phase was washed with saturated brine, and dried over magnesium sulfate. The title compound was obtained as an oil (22.8 g).

Synthesis routes and methods II

Procedure details

Sodium azide (22.8, 0.351 mol) in water (60 mL) was added to a solution of 2-(2-bromoethyl)-nitrobenzene (27.9 g, 0.121 mol) in acetonitrile (120 mL). The reaction was refluxed for 4 h, cooled, and partitioned between methylene chloride and water. The organic phase was washed with saturated brine, and dried over magnesium sulfate. The title compound was obtained as an oil (22.8 g).